Abstract Activated coke was obtained by CO2 activation with disused fine blue-coke serving as the main raw material and direct coal liquefaction residue (DCLR) as binder. The effect of the dosage and activation temperature of DCLR on the compressive strength of active coke and desulfurization were mainly investigated. The experimental results showed that the compressive strength of the activated coke increased first and then decreased with the increase in the amount of D-DCLR (DCLR after ash removal). When the amount of D-DCLR was 40%, the compressive strength of the activated coke was 492.55 N and the specific surface area was the highest (189.78 m2·g−1) among other samples. The results show that the activated coke has a high removal rate for low concentrations of sulfur dioxide. This work provides a way for efficient utilization of DCLR, which avoids waste of resources and environmental pollution. In addition, it is important for finding green and efficient blue-coke powder processing and utilization technology for the sustainable development of the blue-coke industry.

In order to improve the performance of engines fueled with diesel fuel or diesel-like e-fuels so as to realize greener transportation, the V-type and Y-type intersecting hole nozzles, in which each hole is formed by the coalescence of two or three subholes, have been designed. In this article, the multiphase flow inside and outside the nozzle was numerically investigated using a volume-of-fluid large eddy simulation (VOF-LES) method to clarify the effects of the nozzle structure on the cavitating flow and primary atomization characteristics. The calculation was carried out at an injection pressure of 150 MPa and a back pressure of 0.1 MPa. Numerical results showed that unlike the L-shape pressure distribution along a cylindrical hole, for intersecting type hole nozzles, the pressure showed a stepped shape drop along the holes due to the overall convergent hole structure, which restrained the inception of cavitation. Consequently, the global loss of the flow over an intersecting type hole nozzle was lower by 24–37% than those of a cylindrical hole nozzle. Additionally, the jets emerging from the intersecting hole nozzles showed 50% wider spreading angles and 27% smaller droplet sizes than those of the cylindrical hole nozzle. Furthermore, the jets emerging from a Y-type intersecting hole nozzle showed enhanced atomization, which was found to be due to the unstable air suction near the outlets of this type of nozzle hole.

Abstract In the current study, pure and manganese-doped superparamagnetic iron oxide nanoparticles (Mn-doped SPIONPs) were successfully prepared by a green approach using a fresh aqueous extract of Asparagus officinalis as a reducing and stabilizing agent. Magnetic behaviors of pure and Mn-doped SPIONPs were measured at room temperature against various field strengths by a vibrating sample magnetometer (VSM). The saturation magnetization was in the range of 5.39–2.07 emu. Absorption at 340 nm in the UV-visible spectrum confirmed the presence of iron oxide nanoparticles (IONPs). The presence of plant extract as a capping agent was confirmed by Fourier transform infrared (FTIR) spectroscopy. The crystalline nature of IONPs was confirmed by X-ray diffraction. A gradual increase in size was observed with increasing concentration of Mn. The synthesized materials were applied successfully as sorbent for the effective removal of lead ions (Pb(ii)). Experimental results of adsorption were also analyzed by Langmuir and Freundlich isotherm equations at different temperatures. The results suggested that sorption processes were spontaneous, and the synthesized SPIONPs displayed PbII removal capacity at higher loadings with q m of 21.3 and 29.56 mg·g−1 for undoped and 7% Mn-doped IOPNs, respectively, as compared to the commercial activated carbon.

Abstract Generally, adding a certain amount of an additive to pulverized coal can promote its combustion performance. In this paper, the effect of CaO on the combustion characteristics and kinetic behavior of semi-coke was studied by thermogravimetric (TG) analysis. The results show that adding proper amount of CaO can reduce the ignition temperature of semi-coke and increase the combustion rate of semi-coke; with the increase in CaO content, the combustion rate of semi-coke increases first and then decreases, and the results of TG analysis showed that optimal addition amount of CaO is 2 wt%. The apparent activation energy of CaO with different addition amounts of CaO was calculated by Coats–Redfern integration method. The apparent activation energy of semi-coke in the combustion reaction increases first and then decreases with the increase in CaO addition. The apparent activation energies of different samples at different conversion rates were calculated by Flynn–Wall–Ozawa integral method. It was found that the apparent activation energies of semi-coke during combustion reaction decreased with the increase in conversion.

Abstract The processing of lignocellulosic materials is very limited because of their low solubility in water and some organic solvents. Fifteen ternary deep eutectic solvents (DESs) were prepared and tested as solvents suitable for delignification of unbleached pulp. The selected ternary DESs are composed of quaternary ammonium salts and amino acids as hydrogen-bond acceptors, and organic acids and polyvalent alcohols as hydrogen bond donors, with molar ratios varying for the individual components. The delignification efficiency is significantly influenced by the degree of penetration of the solvent into the pulp fibre structure. Therefore, the density and viscosity analysis of individual solvents was performed. Unbleached beech pulp with initial kappa number 13.9 was treated with the prepared DESs. The kappa number indicates the residual lignin content or the bleachability of pulp. The efficiency of the solvents ranged from 1.4% to 28.1%. The most suitable for the pretreatment of fibres, based on lignin removal efficiency, were found to be three DESs, in the following order: malonic acid/choline chloride/1,3-propanediol (1:1:3) > choline chloride/acetamide/lactic acid (1:2:3) > choline chloride/urea/lactic acid (1:2:3).

Abstract Hydrogels are promising drug delivery systems attributable to their unique characteristics such as high hydrophilicity, controllability, biocompatibility, and facile production routines. The aim of this research was the preparation of sodium alginate/acrylic acid (AAc) composite hydrogels conjugated to silver nanoparticles to deliver the cephalexin as a model antibiotic compound. The reduction of silver ions into silver nanoparticles as well as the stabilization of created nanoparticles ensued simultaneously with hydrogel backbone formulation during microwave irradiation and monomer cross-linking processes. The impact of AAc and silver ion concentrations and the radiation time of microwave were then investigated on the main characteristics of hydrogels. The results indicated that the hydrogels’ characteristics could be significantly predicted by studying all independent parameters through various second-order polynomial models. The multiple optimization analysis suggested that the prepared hydrogels using 7.8 g AAc and 1.5 g silver nitrate and 1 min microwave radiation could give the best hydrogels with the highest swelling degree, gel fraction, cephalexin absorption, and antibacterial activity. The morphology and either absorption or release kinetics of cephalexin by the optimum prepared hydrogels were also investigated. No significant differences between the experimental and predicted data confirmed the suitability of the suggested models.

Abstract The micro-size flake silver powders were prepared through wet-chemical reduction method by using a micro-jet reactor. Herein ascorbic acid was used as a reducing agent, and sulfuric acid was used as a stabilizer. And the lauric acid was used as a dispersing agent to prevent particles’ agglomeration. The micro-jet reactor collides the two solutions together and uniformly mixes outside the reactor, to avoid the problem of clogging in the microchannel. The effects of dispersant addition and micro-jet flow rate on the morphology, particle size, and other parameters of silver powder is investigated in the present work. Interestingly, the addition of dispersant agent and stabilizer have a significant impact on the morphology and parameter of the silver particles. Under the conditions of micro-jet flow rate of 50 mL·min−1, sulfuric acid addition amount of 2%, and lauric acid addition amount of 0.8% by the weight of silver nitrate, a kind of flake silver powders with 4.40–4.70 μm can be prepared. The volume resistivity of the silver paste prepared from the obtained flake silver powders is in the range of 1.4–1.6 × 10−4 Ω·cm−1, which meets the application test requirements of conductive silver paste.

Abstract Attapulgite (APT) is a natural one-dimensional clay mineral with good biocompatibility and has emerged as a promising nanomaterial for the construction of performance-enhanced nanocomposites. In this study, we developed a ZnO quantum dots-incorporated APT antibacterial nanocomposite by the Aloe vera extract-mediated green route. With the combined assistance of binding interactions of ZnO nuclei with APT and capping effect of active compounds in Aloe vera extract, the quantum-sized ZnO nanoparticles with hexagonal Wurtzite structure and sizes of <5 nm were uniformly decorated on the APT surface, resulting in a high-active antibacterial nanocomposite. The obtained ZnO/APT nanocomposites displayed favorable antibacterial activities, and the minimum inhibitory concentrations of the nanocomposite with ZnO loading of 20% against E. coli and S. aureus were 2.5 and 0.5 mg·mL−1, respectively. This antibacterial performance was far better than that of APT and could almost be comparable to that of pure ZnO. For the green process, the phenolic compounds, proteins, and amino acids in Aloe vera extract were involved in the reduction and capping of ZnO, which contributed to a facile green strategy for preparation of the ZnO-modified APT nanocomposites. The present work provides new insight into the potential applications of APT in the antibacterial fields.

Abstract This study evaluated the biological fabrication and characterization of zinc oxide nanoparticles (ZnONPs) using Nepeta cataria (NC) and their anticancer activity against ovarian cancer cells (SKOV3). This study synthesized ZnONPs using leaf extract of N. cataria through a biological method. The synthesized particles were characterized in several ways such as zeta potential, ultraviolet-visible (UV-Vis) spectrum, Fourier transform infrared (FTIR) spectroscopy, X-ray diffraction (XRD), and scanning electron microscopic (SEM) analysis. UV-Vis spectrum exhibited that maximum spectra were found to be 380 nm. The size of the material was shown to be 75.9 nm confirmed by dynamic light scattering measurement. Moreover, XRD, SEM, and transmission electron microscopic analysis were confirmed by the synthesized materials as crystal-based ZnONPs. FTIR studies represent that several biologically active functional groups existed in the synthesized nanoparticles. In addition, the anticancer ability and the inhibitory role of ZnONPs-NC against SKOV3 cells were investigated. We found that ZnONPs-NC causes efficient toxicity in SKOV3 cells by increasing cytotoxicity depending on reactive oxygen species production and nuclear fragmentation in SKOV3 cells. ZnONPs-NC activates Bax and Caspases while inhibiting Bcl-2 proteins in SKOV3 cells. Furthermore, we discovered that ZnONPs-NC inhibits the proliferative markers PCNA, cyclin-D1, matrix metallo proteinase (MMP)-2, and MMP-9) in SKOV3 cells. Thus, biologically synthesized ZnONPs-NC were found to be effectively inhibiting ovarian cancer cell growth.

Abstract Asthma, the respiratory disorder associated with bronchial hyper-responsiveness, affected 300 million people across the globe, with a prevalence of 4.05% in Saudi Arabia and causing 61.6% of hospital emergency room annual visits. Increased side effects of conventional drugs demand the necessity for the development of natural drugs. In this study, an herbal composite from Bacopa monnieri and Euphorbia hirta was prepared and characterized by Fourier transform infrared spectroscopy (FT-IR) and gas chromatography-mass spectrometry (GC-MS) analysis. In vitro bacterial inhibition and anti-asthmatic activity were evaluated using animal models. Ethanolic herbal composite (EHC) showed significant anti-pathogenic activities. GC-MS analysis identified potential bioactive compounds and FT-IR analysis revealed functional groups corresponding to plant composites. The EHC increased the preconvulsive time against 1% histamine aerosol compared to control animals. In sensitized + EHC-treated animals, total leukocyte, eosinophil, lymphocyte, neutrophil, and monocyte counts were found to be reduced as compared to sensitized and control groups. EHC decreased malondialdehyde and bicarbonate levels denoting the reduced oxidative burden and increased the antioxidant activity by increased intracellular glutathione (GSH) level. The EHC-treated group showed decreased inflammatory cell infiltration compared to the sensitized. A significant anti-asthmatic effect was observed in the EHC-treated group (P < 0.05). Thus, herbal composites are used in the treatment of asthma and can be used as an alternative to commercially available pharmaceutical drugs.